Cas no 2098104-84-6 (1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2098104-84-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5728740
• PubChem ID: 96414092
• Update Time: 2025-10-18

1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098104-84-6
• 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• AKOS026721151
• F2198-0880
• starbld0015000
• 1H-Pyrazole-5-carboxylic acid, 1-(2-methylpropyl)-3-(2-thienyl)-

• Inchi： 1S/C12H14N2O2S/c1-8(2)7-14-10(12(15)16)6-9(13-14)11-4-3-5-17-11/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key： HGCRWWJZJHFWBY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)O)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 432.9±35.0 °C(Predicted)
• pka: 3.53±0.36(Predicted)

Additional information on 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-Isobutyl-3-(Thiophen-2-yl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 2098104-84-6)

1-Isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2098104-84-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with an isobutyl group at the 1-position and a thiophene ring at the 3-position, with a carboxylic acid group at the 5-position. This combination of functional groups provides a unique set of chemical properties that can be exploited for various applications in medicinal chemistry. The presence of the thiophene ring, in particular, is noteworthy as it is known to enhance the lipophilicity and bioavailability of compounds, which are crucial factors in drug design.

Recent studies have highlighted the potential therapeutic applications of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK, which are central to the inflammatory response. These findings suggest that 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibits significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. The antitumor effects are attributed to its ability to induce apoptosis and inhibit cell proliferation through the activation of caspase-dependent pathways. These findings open up new avenues for exploring 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid as a potential anticancer agent.

The pharmacokinetic properties of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. The presence of the carboxylic acid group enhances water solubility, while the thiophene ring contributes to lipophilicity, striking a balance that optimizes absorption and distribution in biological systems.

Safety and toxicity assessments are critical steps in drug development, and preliminary studies on 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid have indicated low toxicity levels at therapeutic concentrations. In vitro cytotoxicity assays have shown minimal cytotoxic effects on normal human cells, suggesting that this compound has a favorable safety profile. However, further in vivo studies are necessary to fully evaluate its safety and efficacy in animal models before advancing to clinical trials.

The synthetic route for producing 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring through a cyclocondensation reaction followed by functional group modifications to introduce the isobutyl and thiophene substituents. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce reaction times.

In conclusion, 1-isobutyl-3-(thiophen-2-y l)-1H-pyrazole -5-car box yli c ac id strong > (CAS No . 2098 104 -84 -6) is an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its promising biological activities , makes it a valuable candidate for further investigation . Ongoing research continues to uncover new applications and mechanisms of action , contributing to its growing importance in the field . As more studies are conducted , it is likely that this compound will play an increasingly important role in drug discovery and development . p >